Cas no 1804361-58-7 (Methyl 4-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 4-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804361-58-7
• MF: C₁₀H₉F₃INO₄
• MW: 391.082445859909
• CID: 4833708
• Update Time: 2025-08-04

Methyl 4-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H9F3INO4/c1-17-6(16)3-5-4-15-9(18-2)8(7(5)14)19-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： YIENXLFBFOTZIR-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=CC=1CC(=O)OC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate

Comprehensive Overview of Methyl 4-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804361-58-7)

The compound Methyl 4-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804361-58-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the iodo, methoxy, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward Methyl 4-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and this compound's pyridine core offers a versatile scaffold for further functionalization. The presence of the trifluoromethoxy group enhances its lipophilicity, which is crucial for improving the bioavailability of drug candidates. This aligns with current trends in pharmaceutical research, where fluorinated compounds are gaining prominence due to their metabolic stability and enhanced binding affinity.

In addition to its pharmaceutical applications, CAS No. 1804361-58-7 is also explored in the field of agrochemicals. The iodo and methoxy groups in its structure contribute to its reactivity, making it a useful building block for pesticides and herbicides. With the global push toward sustainable agriculture, researchers are investigating how such compounds can be optimized for lower environmental impact while maintaining efficacy. This has led to a surge in searches for eco-friendly agrochemical intermediates, positioning this compound as a topic of interest.

The synthesis and characterization of Methyl 4-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, which are critical for its use in precision chemistry. Laboratories and manufacturers often seek detailed analytical data sheets for this compound, reflecting the demand for reliable quality control in research and production.

Another area of interest is the compound's potential in material science. The trifluoromethoxy group imparts unique electronic properties, making it a candidate for developing advanced materials like organic semiconductors or liquid crystals. As the electronics industry evolves, there is a growing need for innovative materials that offer superior performance, and this compound could play a role in meeting those demands.

From a commercial perspective, CAS No. 1804361-58-7 is available through specialized chemical suppliers, often in small to medium quantities for research purposes. Its pricing and availability are influenced by factors such as raw material costs and synthesis complexity. Companies and academic institutions frequently search for bulk suppliers or custom synthesis services to procure this compound, highlighting its importance in high-value applications.

In summary, Methyl 4-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804361-58-7) is a multifaceted compound with broad relevance in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional groups make it a subject of ongoing research, particularly in the context of fluorinated compounds and heterocyclic chemistry. As scientific advancements continue, this compound is likely to remain a key player in innovative chemical solutions.